1-{[(4-methylbenzyl)thio]acetyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-[(4-methylphenyl)methylsulfanyl]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H22N2O2S/c1-12-2-4-13(5-3-12)10-21-11-15(19)18-8-6-14(7-9-18)16(17)20/h2-5,14H,6-11H2,1H3,(H2,17,20)
• InChI Key: PGSJEULETZQWHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCC(=O)N2CCC(CC2)C(=O)N
• Molecular Formula: C16H22N2O2S
• Molecular Weight: 306.4 g/mol

Description

Synthesis Analysis

The synthesis of 1-{[(4-methylbenzyl)thio]acetyl}-4-piperidinecarboxamide involves the introduction of a carbamoyl group into the phenyl ring of the 4-benzylpiperidine moiety, leading to compounds with high metabolic stability and inhibitory activity against HIV-1 envelope-mediated membrane fusion. Optimization of this process resulted in compounds with high CCR5 binding affinity and potent inhibition of membrane fusion, alongside good pharmacokinetic profiles in animal models (Imamura et al., 2006).

Molecular Structure Analysis

The molecular structure of related compounds, such as 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, reveals a nonplanar configuration with the piperidine exhibiting a chair conformation. The dihedral angle between the pyridine and benzene rings in such compounds is significant, impacting their molecular interactions and stability (Xue Si-jia, 2011).

Chemical Reactions and Properties

The reactivity of 1-{[(4-methylbenzyl)thio]acetyl}-4-piperidinecarboxamide derivatives involves various chemical reactions, including the synthesis of novel piperidine derivatives with anti-acetylcholinesterase activity. These reactions often entail modifications to the benzamide group, leading to significant increases in activity and highlighting the importance of the basic quality of the nitrogen atom in the piperidine ring (Sugimoto et al., 1990).

Physical Properties Analysis

The physical properties of compounds related to 1-{[(4-methylbenzyl)thio]acetyl}-4-piperidinecarboxamide, such as their solubility, melting points, and crystalline structures, play a crucial role in their biological efficacy and stability. For example, the crystal structure analysis of certain derivatives reveals the influence of hydrogen bonding and C-H…π interactions on their stability and molecular conformation (Khan et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of 1-{[(4-methylbenzyl)thio]acetyl}-4-piperidinecarboxamide derivatives are influenced by their molecular structure and the presence of functional groups. These properties determine their potential as therapeutic agents, as seen in their inhibitory activities against various biological targets and their interactions within biological systems (Sugimoto et al., 1990).